![molecular formula C29H31N3O3 B2450137 1-(3,5-dimethylphenyl)-4-(1-(3-(2-methoxyphenoxy)propyl)-1H-benzo[d]imidazol-2-yl)pyrrolidin-2-one CAS No. 847397-18-6](/img/structure/B2450137.png)
1-(3,5-dimethylphenyl)-4-(1-(3-(2-methoxyphenoxy)propyl)-1H-benzo[d]imidazol-2-yl)pyrrolidin-2-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Scientific Research Applications
Synthesis and Material Applications
- A study on the synthesis of soluble and thermally stable polyimides from unsymmetrical diamine containing triaryl imidazole pendant groups showcases the potential of imidazole derivatives in creating high-performance materials with excellent solubility and thermal stability (Ghaemy & Alizadeh, 2009).
Luminescence Sensing
- Research involving dimethylphenyl imidazole dicarboxylate-based lanthanide metal-organic frameworks demonstrates the utility of such frameworks in luminescence sensing, specifically for detecting benzaldehyde-based derivatives, indicating a role in chemical sensing technologies (Shi et al., 2015).
Heterocyclic Chemistry
- The development of heterocycles from Pyrazoloylhydroximoyl Chloride leading to various derivative compounds such as Quinoxaline and Imidazo[1,2-a]pyrimidine derivatives highlights the versatility of related compounds in synthesizing novel heterocyclic structures (Zohdi, Osman, & Abdelhamid, 1997).
Antioxidant Properties
- Studies on the synthesis of 6-substituted-2,4-dimethyl-3-pyridinols and their antioxidant properties reveal the potential of dimethyl derivatives in medicinal chemistry, particularly as antioxidants (Wijtmans et al., 2004).
Chemical Sensing and Luminescent Materials
- The generation of a structurally diverse library through alkylation and ring closure reactions using a dimethylamino compound showcases the potential for creating diverse chemical structures for applications in sensing and luminescent materials (Roman, 2013).
properties
IUPAC Name |
1-(3,5-dimethylphenyl)-4-[1-[3-(2-methoxyphenoxy)propyl]benzimidazol-2-yl]pyrrolidin-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C29H31N3O3/c1-20-15-21(2)17-23(16-20)32-19-22(18-28(32)33)29-30-24-9-4-5-10-25(24)31(29)13-8-14-35-27-12-7-6-11-26(27)34-3/h4-7,9-12,15-17,22H,8,13-14,18-19H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BHUWRBBAUYBEGN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=C1)N2CC(CC2=O)C3=NC4=CC=CC=C4N3CCCOC5=CC=CC=C5OC)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C29H31N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
469.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.